3-(Tert-butyl)-4-(hydroxyimino)-1-methylindeno[2,3-D]pyrazole

• IUPAC Name: 3-tert-butyl-1-methyl-4-nitroso-2H-indeno[1,2-c]pyrazole
• InChI: InChI=1S/C15H17N3O/c1-15(2,3)14-11-12(17-19)9-7-5-6-8-10(9)13(11)18(4)16-14/h5-8,16H,1-4H3
• InChI Key: JRNPOBBKLYSPKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C2C(=C3C=CC=CC3=C2N(N1)C)N=O
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

The compound “3-(Tert-butyl)-4-(hydroxyimino)-1-methylindeno[2,3-D]pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. They are important in the field of medicinal chemistry due to their presence in many biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For example, pyrazoles are generally stable under normal conditions and have a planar geometry due to the aromaticity of the pyrazole ring.

Scientific Research Applications

Silane Coupling Agent and Initiator

Synthesis and Characterization:
• .

Coordination Chemistry

Ma, L., Dong, S., He, Z., Yang, Y., Jia, H., Di, Y., Tang, Y., & Wang, Y. (2016). Synthesis, thermodynamic analysis and application of novel (3-(tert-butylperoxy)propyl)trimethoxysilane. RSC Advances, 6(101), 99055–99062. Link

Future Directions

The study of pyrazoles is a vibrant field due to their prevalence in biologically active compounds. Future research could involve the synthesis and testing of new pyrazole derivatives, including “3-(Tert-butyl)-4-(hydroxyimino)-1-methylindeno[2,3-D]pyrazole”, to discover new drugs or materials.